![molecular formula C10H10N4O3 B5336061 N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide](/img/structure/B5336061.png)
N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide, also known as MRS2500, is a selective antagonist of the P2Y1 receptor. The P2Y1 receptor is a G protein-coupled receptor that is activated by ATP and ADP, and is involved in various physiological processes such as platelet aggregation, vasoconstriction, and neurotransmission. MRS2500 has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide functions as a selective antagonist of the P2Y1 receptor, which is activated by ATP and ADP. By blocking the activation of this receptor, this compound can inhibit various physiological processes such as platelet aggregation, vasoconstriction, and neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have anti-thrombotic effects by inhibiting platelet aggregation and reducing clot formation. It has also been studied for its potential use in the treatment of ischemic stroke, as it can reduce the size of infarcted brain tissue and improve neurological function. In addition, this compound has been shown to have potential therapeutic applications in various other diseases such as chronic pain, asthma, and cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide in lab experiments is its selectivity for the P2Y1 receptor, which allows for more specific and targeted studies. However, one of the limitations is that it may not be effective in all disease models, as the P2Y1 receptor may not be involved in all physiological processes.
Future Directions
There are many potential future directions for the study of N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide. One area of interest is its potential use in the treatment of chronic pain, as it has been shown to have analgesic effects in animal models. Another area of interest is its potential use in the treatment of cancer, as it has been shown to inhibit the growth and proliferation of cancer cells in vitro. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for various therapeutic applications.
Synthesis Methods
N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide can be synthesized using a multi-step process involving the reaction of 5-methyl-3-isoxazolecarboxylic acid with 2-amino-4,6-dichloropyrimidine, followed by the reaction of the resulting intermediate with ethyl chloroacetate and subsequent hydrolysis. The final product is obtained through purification and crystallization.
Scientific Research Applications
N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-thrombotic effects by inhibiting platelet aggregation and reducing clot formation. It has also been studied for its potential use in the treatment of ischemic stroke, as it can reduce the size of infarcted brain tissue and improve neurological function.
Properties
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-2-pyrimidin-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O3/c1-7-5-8(14-17-7)13-9(15)6-16-10-11-3-2-4-12-10/h2-5H,6H2,1H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTUXXSCJFUDMSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)COC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.